Cas no 59021-04-4 (Pyrazine, [(ethylthio)methyl]-)

• Product name: Pyrazine, [(ethylthio)methyl]-
• CAS No: 59021-04-4
• MF: C₇H₁₀N₂S
• MW: 154.2327
• CID: 340132
• PubChem ID: 22630393

Pyrazine, [(ethylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, [(ethylthio)methyl]-
• 2-(ethylsulfanylmethyl)pyrazine
• 2-[(Ethylsulfanyl)methyl]pyrazine
• DTXSID30627103
• SCHEMBL6129991
• 59021-04-4

• Inchi： InChI=1S/C7H10N2S/c1-2-10-6-7-5-8-3-4-9-7/h3-5H,2,6H2,1H3
• InChI Key： NKOCMZJVIOMYFR-UHFFFAOYSA-N
• SMILES： C(SCC1C=NC=CN=1)C

Computed Properties

• Exact Mass: 154.0566
• Monoisotopic Mass: 154.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.1Ų
• XLogP3: 0.6

Experimental Properties

• PSA: 25.78